Cas no 36073-90-2 (Benzeneacetic acid,2-acetyl-)

• Product Name: Benzeneacetic acid,2-acetyl-
• CAS No: 36073-90-2
• MF: C₁₀H₁₀O₃
• MW: 178.184603214264
• CID: 319514
• PubChem ID: 1274501
• Update Time: 2025-04-19

Benzeneacetic acid,2-acetyl- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid,2-acetyl-
• 2-(2-acetylphenyl)acetic acid
• (2-Acetylphenyl)acetic acid
• O-Acetylphenylacetic acid
• 36073-90-2
• SCHEMBL6555816
• Benzeneacetic acid, 2-acetyl-
• DTXSID70189659

• Inchi： 1S/C10H10O3/c1-7(11)9-5-3-2-4-8(9)6-10(12)13/h2-5H,6H2,1H3,(H,12,13)
• InChI Key： HREJMJGTFKNPAJ-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=CC=CC=1CC(=O)O

Computed Properties

• Exact Mass: 178.063
• Monoisotopic Mass: 178.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Density: 1.2
• Boiling Point: 347°C at 760 mmHg
• Flash Point: 177.9°C
• Refractive Index: 1.551
• PSA: 54.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones